Cas no 1804128-43-5 (Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 1804128-43-5
• MF: C₁₀H₁₄F₃N₃O₂
• MW: 265.232272624969
• MDL: MFCD28397443
• CID: 5172116
• PubChem ID: 100742385
• Update Time: 2025-05-24

Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]-

• MDL： MFCD28397443
• Inchi： 1S/C10H14F3N3O2/c1-17-9(2-4-14-5-3-9)8-15-7(16-18-8)6-10(11,12)13/h14H,2-6H2,1H3
• InChI Key： AVCUTTRNEDBHDQ-UHFFFAOYSA-N
• SMILES： N1CCC(OC)(C2ON=C(CC(F)(F)F)N=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]-

Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl] (CAS No. 1804128-43-5)

The compound Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl] (CAS No. 1804128-43-5) is a highly specialized organic molecule with a complex structure that combines a piperidine ring system with a substituted oxadiazole moiety. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications in drug development and advanced materials. The molecule's structure is characterized by a piperidine ring substituted with a methoxy group at the 4-position and an oxadiazole ring fused at the same position. The oxadiazole moiety is further substituted with a trifluoroethyl group at the 3-position, which imparts additional electronic and steric effects to the molecule.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the oxadiazole ring. The incorporation of the trifluoroethyl group is particularly important as it enhances the molecule's stability and bioavailability while introducing fluorine atoms into the structure. Fluorine substitution is known to significantly alter the physicochemical properties of organic compounds, making them more suitable for applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl] as a building block for developing novel drug candidates. Its unique combination of structural features makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug development.

In addition to its pharmaceutical applications, this compound has also been explored for its role in materials science. The oxadiazole moiety is known to contribute to aromaticity and conjugation within molecular frameworks, making it suitable for applications in organic electronics. Recent advancements in the field have demonstrated that derivatives of this compound can be used as components in light-emitting diodes (LEDs) and organic photovoltaic devices due to their ability to facilitate charge transport.

From an environmental perspective, the stability of Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl] under various conditions has been a topic of interest. Studies have shown that the trifluoroethyl group enhances resistance to hydrolysis and oxidation, making this compound more durable in harsh environments. This property is particularly advantageous for its use in outdoor applications or industrial settings where long-term stability is required.

The latest research on this compound has also focused on its potential as a catalyst or catalyst precursor in various chemical reactions. The nitrogen atoms present in both the piperidine and oxadiazole rings can act as Lewis basic sites or participate in hydrogen bonding interactions with other molecules. These properties make this compound a promising candidate for catalytic applications in fields such as polymer synthesis or fine chemical production.

In conclusion, Piperidine, 4-methoxy-4-[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl] (CAS No. 1804128-43-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development. As ongoing studies continue to uncover new insights into its properties and capabilities